Cas no 901886-38-2 (2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone)

• Product Name: 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone
• CAS No: 901886-38-2
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 2112183
• PubChem ID: 4913065
• Update Time: 2025-06-08

2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone Chemical and Physical Properties

Names and Identifiers

• 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone
• 2-(piperidin-4-yl)-6-(thiophen-2-yl)pyridazin-3(2H)-one
• ALBB-026484
• AKOS002331502
• DTXSID201226825
• 2-(4-PIPERIDYL)-6-(2-THIENYL)-3(2H)-PYRIDAZINONE
• 3(2H)-pyridazinone, 2-(4-piperidinyl)-6-(2-thienyl)-, hydrochloride
• 901886-38-2
• STK261877

• Inchi： 1S/C13H15N3OS/c17-13-4-3-11(12-2-1-9-18-12)15-16(13)10-5-7-14-8-6-10/h1-4,9-10,14H,5-8H2
• InChI Key： JXLJIFNULQJUMY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(C2CCNCC2)N=1)=O

Computed Properties

• Exact Mass: 261.09358328Da
• Monoisotopic Mass: 261.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone

Professional Introduction to Compound with CAS No 901886-38-2 and Product Name 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone

The compound with the CAS number 901886-38-2 and the product name 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates key heterocyclic moieties, including piperidine and thiophene rings, which are well-known for their role in enhancing biological activity and pharmacological properties.

Recent studies have highlighted the importance of pyridazinone derivatives in medicinal chemistry. Pyridazinone scaffolds are particularly interesting because they can serve as versatile platforms for designing molecules with diverse biological activities. The presence of a 4-piperidinyl substituent in the compound not only contributes to its structural complexity but also imparts specific pharmacokinetic and pharmacodynamic characteristics. This moiety is known to enhance binding affinity to biological targets, making it a valuable component in the development of novel therapeutic agents.

The 2-thienyl group further enriches the molecular profile of this compound, providing additional opportunities for interaction with biological systems. Thiophene derivatives are widely recognized for their role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer therapies. The combination of these heterocyclic components in 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone suggests a multifaceted approach to drug design, potentially targeting multiple disease pathways simultaneously.

In the context of contemporary pharmaceutical research, the development of small molecules that can modulate complex biological processes is of paramount importance. The compound with CAS No 901886-38-2 has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary findings indicate that this molecule exhibits promising interactions with enzymes involved in metabolic pathways relevant to chronic diseases such as diabetes and cardiovascular disorders. The ability of this compound to interact with these targets underscores its therapeutic potential.

One of the most exciting aspects of this research is the exploration of structure-activity relationships (SARs) for this compound. By systematically modifying its structural features, researchers aim to optimize its biological activity and reduce potential side effects. The piperidine and thiophene moieties provide a rich ground for such modifications, allowing for the creation of analogs with enhanced efficacy and selectivity. This approach aligns well with current trends in drug discovery, where precision and personalization are key.

The synthesis of 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone represents a testament to the advancements in synthetic chemistry. Modern synthetic methodologies have enabled the efficient construction of complex molecular architectures, which were previously challenging to achieve. The ability to incorporate multiple heterocyclic rings into a single molecule underscores the sophistication of current synthetic techniques. This progress is crucial for expanding the chemical toolbox available to medicinal chemists.

From a computational chemistry perspective, the study of this compound has provided valuable insights into its electronic properties and interactions with biological targets. Molecular modeling techniques have been employed to predict how this molecule might bind to enzymes and receptors at an atomic level. These predictions are essential for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. The integration of computational methods with experimental approaches has become a cornerstone of modern drug discovery.

The potential applications of 901886-38-2 extend beyond traditional therapeutic areas. Researchers are also exploring its use in diagnostic imaging and as a tool for understanding disease mechanisms at a molecular level. The unique structural features of this compound make it an attractive candidate for developing probes that can visualize biological processes in real-time. Such advancements could revolutionize how diseases are diagnosed and monitored.

In conclusion, the compound with CAS No 901886-38-2 and the product name 2-(4-piperidinyl)-6-(2-thienyl)-3(2H)-Pyridazinone represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.